Cas no 83329-36-6 (Pyr-Pro-Val-pNA trifluoroacetate salt)

• Product Name: Pyr-Pro-Val-pNA trifluoroacetate salt
• CAS No: 83329-36-6
• MF: C₂₁H₂₇N₅O₆
• MW: 445.4689848423
• CID: 708801
• PubChem ID: 22870989
• Update Time: 2025-04-19

Pyr-Pro-Val-pNA trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,5-oxo-L-prolyl-L-prolyl-N-(4-nitrophenyl)-
• pEPV-pNA
• Pyr-Pro-Val-pNA
• 83329-36-6
• HY-125128
• SCHEMBL4034691
• CS-0089399
• Glp-Pro-Val-pNA
• (2S)-N-[(2S)-3-methyl-1-(4-nitroanilino)-1-oxobutan-2-yl]-1-[(2S)-5-oxopyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
• Pyr-Pro-Val-pNA trifluoroacetate salt

• Inchi： 1S/C21H27N5O6/c1-12(2)18(20(29)22-13-5-7-14(8-6-13)26(31)32)24-19(28)16-4-3-11-25(16)21(30)15-9-10-17(27)23-15/h5-8,12,15-16,18H,3-4,9-11H2,1-2H3,(H,22,29)(H,23,27)(H,24,28)/t15-,16-,18-/m0/s1
• InChI Key： HDYIMWXQGNDTQL-BQFCYCMXSA-N
• SMILES： O=C([C@@H]1CCC(N1)=O)N1CCC[C@H]1C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)C)=O

Computed Properties

• Exact Mass: 445.196
• Monoisotopic Mass: 445.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153A^2
• XLogP3: 1.1